Cas no 653-21-4 (Pentafluorophenylacetic Acid)
Pentafluorophenylacetic Acid structure
Product Name:Pentafluorophenylacetic Acid
CAS No:653-21-4
MF:C8H3F5O2
MW:226.100239992142
MDL:MFCD00004316
CID:39427
PubChem ID:69553
Update Time:2025-09-27
Pentafluorophenylacetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Perfluorophenyl)acetic acid
- Pentafluorophenylacetic Acid
- 2,3,4,5,6-Pentafluorophenylacetic acid
- 2-(2,3,4,5,6-pentafluorophenyl)acetic acid
- (Pentafluorophenyl)acetic acid
- LGCODSNZJOVMHV-UHFFFAOYSA-N
- 2,3,4,5,6-pentafluorphenylacetic acid
- Benzeneacetic acid, 2,3,4,5,6-pentafluoro-
- PentafluorophenylaceticAcid
- 2-(pentafluorophenyl)acetic acid
-
- MDL： MFCD00004316
- Inchi： 1S/C8H3F5O2/c9-4-2(1-3(14)15)5(10)7(12)8(13)6(4)11/h1H2,(H,14,15)
- InChI Key： LGCODSNZJOVMHV-UHFFFAOYSA-N
- SMILES： FC1C(=C(C(=C(C=1CC(=O)O)F)F)F)F
- BRN： 2056612
Computed Properties
- Exact Mass: 226.00500
- Monoisotopic Mass: 226.005
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: White lens powder
- Density: 1.5096 (estimate)
- Melting Point: 108.0 to 111.0 deg-C
- Boiling Point: 235.3 °C at 760 mmHg
- Flash Point: 96.1 °C
- Solubility: 95% ethanol: soluble50mg/mL, clear, colorless to very faintly yellow
- PSA: 37.30000
- LogP: 2.00920
- Solubility: Not determined
Pentafluorophenylacetic Acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Risk Phrases：R36/37/38
- Safety Term：S26;S36
Pentafluorophenylacetic Acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Pentafluorophenylacetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 002405-1g |
Pentafluorophenylacetic acid |
653-21-4 | 96% | 1g |
￡16.00 | 2022-03-01 | |
| Fluorochem | 002405-5g |
Pentafluorophenylacetic acid |
653-21-4 | 96% | 5g |
￡60.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160588-1G |
Pentafluorophenylacetic Acid |
653-21-4 | >98% | 1g |
¥401.90 | 2023-09-13 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160588-250mg |
Pentafluorophenylacetic Acid |
653-21-4 | >98% | 250mg |
¥132.90 | 2023-09-13 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160588-5g |
Pentafluorophenylacetic Acid |
653-21-4 | >98% | 5g |
¥1441.90 | 2023-09-13 | |
| Chemenu | CM276932-100g |
2-(Perfluorophenyl)acetic acid |
653-21-4 | 95% | 100g |
$439 | 2021-06-16 | |
| Apollo Scientific | PC5650-1g |
Pentafluorophenylacetic acid |
653-21-4 | 98% | 1g |
£37.00 | 2025-02-21 | |
| Apollo Scientific | PC5650-5g |
Pentafluorophenylacetic acid |
653-21-4 | 98% | 5g |
£123.00 | 2025-02-21 | |
| Apollo Scientific | PC5650-25g |
Pentafluorophenylacetic acid |
653-21-4 | 98% | 25g |
£375.00 | 2025-02-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X72275-250mg |
2-(Perfluorophenyl)acetic acid |
653-21-4 | ≥98% | 250mg |
¥158.0 | 2023-09-05 |
Pentafluorophenylacetic Acid Related Literature
-
1. 173. Aromatic polyfluoro-compounds. Part VIII. Pentafluorobenzaldehyde and related pentafluorophenyl ketones and carboxylic acidsA. K. Barbour,M. W. Buxton,P. L. Coe,R. Stephens,J. C. Tatlow J. Chem. Soc. 1961 808
-
Abdelreheem Abdelfatah Saddik,Rajan Deepan Chakravarthy,Mohiuddin Mohammed,Hsin-Chieh Lin Soft Matter 2020 16 10143
653-21-4 (Pentafluorophenylacetic Acid) Related Products
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